Cas no 1214390-47-2 (Methyl 2,6-di(pyridin-3-yl)nicotinate)

• Product Name: Methyl 2,6-di(pyridin-3-yl)nicotinate
• CAS No: 1214390-47-2
• MF: C₁₇H₁₃N₃O₂
• MW: 291.304023504257
• CID: 4909004
• Update Time: 2025-05-21

Methyl 2,6-di(pyridin-3-yl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,6-di(pyridin-3-yl)nicotinate

• Inchi： 1S/C17H13N3O2/c1-22-17(21)14-6-7-15(12-4-2-8-18-10-12)20-16(14)13-5-3-9-19-11-13/h2-11H,1H3
• InChI Key： IRASCLZYECZHDH-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=C(C2C=NC=CC=2)N=C1C1C=NC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 377
• XLogP3: 1.9
• Topological Polar Surface Area: 65

Additional information on Methyl 2,6-di(pyridin-3-yl)nicotinate

Recent Advances in the Study of Methyl 2,6-di(pyridin-3-yl)nicotinate (CAS: 1214390-47-2)

Methyl 2,6-di(pyridin-3-yl)nicotinate (CAS: 1214390-47-2) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug discovery, particularly as a scaffold for the development of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound has been identified as a promising candidate for modulating protein-protein interactions (PPIs), which are critical targets in drug discovery. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that Methyl 2,6-di(pyridin-3-yl)nicotinate exhibits high binding affinity to specific protein targets involved in inflammatory pathways. The study utilized X-ray crystallography and molecular docking simulations to elucidate the binding mode of the compound, providing valuable insights for further optimization.

In addition to its role in PPIs, Methyl 2,6-di(pyridin-3-yl)nicotinate has shown potential as a precursor for the synthesis of more complex molecules. A recent publication in Organic Letters (2024) described a novel synthetic route for the compound, highlighting its versatility as a building block in organic synthesis. The authors reported a high-yield, scalable method that could facilitate the production of derivatives for further biological evaluation.

Another area of interest is the compound's potential application in oncology. Preliminary in vitro studies have indicated that Methyl 2,6-di(pyridin-3-yl)nicotinate and its derivatives exhibit selective cytotoxicity against certain cancer cell lines. A study in Bioorganic & Medicinal Chemistry Letters (2023) suggested that the compound's mechanism of action may involve the inhibition of key enzymes in the cell cycle, making it a candidate for further development as an anticancer agent.

Despite these promising findings, challenges remain in the development of Methyl 2,6-di(pyridin-3-yl)nicotinate as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the compound's unique structural features and demonstrated biological activities make it a valuable subject for ongoing research in the chemical biology and medicinal chemistry fields.

In conclusion, Methyl 2,6-di(pyridin-3-yl)nicotinate (CAS: 1214390-47-2) represents a promising scaffold for drug discovery, with potential applications in modulating PPIs, organic synthesis, and oncology. Further studies are warranted to explore its full therapeutic potential and address the current limitations.